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Compound of Interest

Compound Name: (R)-4-Methoxydalbergione

Cat. No.: B1202767 Get Quote

(R)-4-Methoxydalbergione, a naturally occurring neoflavonoid, has garnered significant

scientific attention for its diverse pharmacological activities. Isolated from various plant species,

notably from the genus Dalbergia, this compound has demonstrated promising anti-

inflammatory, anticancer, and neuroprotective properties. This technical guide provides an in-

depth overview of the current literature on (R)-4-Methoxydalbergione, focusing on its

mechanisms of action, quantitative biological data, and the experimental protocols used for its

evaluation.

Quantitative Biological Data
The biological activity of (R)-4-Methoxydalbergione has been quantified in numerous studies,

providing valuable insights into its potency and therapeutic window. The following tables

summarize the key quantitative data available in the literature.

Table 1: Anti-inflammatory and Cytoprotective Activities
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Cell Line Assay Endpoint IC50 / Effect Reference

BV2 microglia
Nitric Oxide (NO)

Production

Inhibition of LPS-

stimulated NO

production

Dose-dependent

inhibition
[1]

BV2 microglia

Prostaglandin E2

(PGE2)

Production

Inhibition of LPS-

stimulated PGE2

production

Dose-dependent

inhibition
[1]

HT22

hippocampal

cells

Heme

Oxygenase-1

(HO-1) Induction

Upregulation of

HO-1 protein

levels

Effective

induction
[1]

Primary rat

microglia

Pro-inflammatory

Cytokine

Production

Attenuation of

cytokine

production

Significant

reduction
[1]

Table 2: Anticancer Activities
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Cell Line Cancer Type Assay IC50 / Effect Reference

MG63 Osteosarcoma
MTT Assay (Cell

Viability)

Time- and dose-

dependent

inhibition

[2]

U-2 OS Osteosarcoma
MTT Assay (Cell

Viability)

Time- and dose-

dependent

inhibition

[2]

ECA-109
Esophageal

Carcinoma

Cell Counting

Kit-8 (CCK-8)

Assay

Significant

inhibition of

proliferation

[3]

KYSE-105
Esophageal

Carcinoma

Cell Counting

Kit-8 (CCK-8)

Assay

Significant

inhibition of

proliferation

[3]

J82 Bladder Cancer
Cell Proliferation

Assay

Inhibition of cell

growth

UMUC3 Bladder Cancer
Cell Proliferation

Assay

Inhibition of cell

growth

Human

Astroglioma

Cells

Astroglioma
Cell Cycle

Analysis
G2 phase arrest [3]

Key Mechanisms of Action
(R)-4-Methoxydalbergione exerts its biological effects through the modulation of several key

signaling pathways, primarily the Nuclear factor-kappa B (NF-κB) and the Nuclear factor

erythroid 2-related factor 2 (Nrf2) pathways.

Anti-inflammatory Mechanism via NF-κB Inhibition
Inflammation is a critical process in many diseases, and the NF-κB signaling pathway is a

central regulator of the inflammatory response.[4][5] (R)-4-Methoxydalbergione has been

shown to suppress inflammation by inhibiting the NF-κB pathway.[1] In response to stimuli like

lipopolysaccharide (LPS), (R)-4-Methoxydalbergione prevents the activation of NF-κB, which
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in turn downregulates the expression of pro-inflammatory enzymes and cytokines such as

inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha

(TNF-α), and interleukin-1β (IL-1β).[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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